4-[(4-chlorophenyl)methylsulfanyl]-6-(4-fluorophenyl)sulfanyl-11,13-dimethyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene

• IUPAC Name: 4-[(4-chlorophenyl)methylsulfanyl]-6-(4-fluorophenyl)sulfanyl-11,13-dimethyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• InChI: InChI=1S/C24H17ClFN3S3/c1-13-11-14(2)27-22-19(13)20-21(32-22)23(31-18-9-7-17(26)8-10-18)29-24(28-20)30-12-15-3-5-16(25)6-4-15/h3-11H,12H2,1-2H3
• InChI Key: WAQPBRDGIMVVTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=NC(=N3)SCC4=CC=C(C=C4)Cl)SC5=CC=C(C=C5)F)C
• Molecular Formula: C24H17ClFN3S3
• Molecular Weight: 498.1 g/mol
• CAS No.: 478065-78-0

Description

4-[(4-chlorophenyl)methylsulfanyl]-6-(4-fluorophenyl)sulfanyl-11,13-dimethyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene is a useful research compound. Its molecular formula is C24H17ClFN3S3 and its molecular weight is 498.05. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• The synthesis of various derivatives of thieno[2,3-b]pyridines and thienotriazolopyrimidine derivatives, including those structurally similar to the target compound, has been explored. These derivatives have been synthesized for their potential in antitumor activities and as antimicrobial agents (Abdelriheem, Ahmad, & Abdelhamid, 2015).

Antitumor Activity

• Compounds structurally related to 4-Chlorobenzyl 4-[(4-fluorophenyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl sulfide have shown potential antitumor activity. Notably, thieno[3,2-d]pyrimidine derivatives have demonstrated potent anticancer activity, comparable to doxorubicin, against various human cancer cell lines (Hafez & El-Gazzar, 2017).

Antimicrobial and Antifungal Activity

• New compounds synthesized from thieno[3,2-d]pyrimidine scaffolds have shown promising antimicrobial and antifungal activities. These findings highlight the potential of thieno[3,2-d]pyrimidine derivatives in developing new antimicrobial agents (Hafez, El-Gazzar, & Zaki, 2016).

Physicochemical and Spectral Properties

• Research has been conducted to understand the physicochemical properties and biological potential of thieno[3,2-d]pyrimidine derivatives. This includes analyzing the impact of the position of the sulfur atom in the molecule on its electronic spectra and biological activities (Zadorozhny, Turov, & Kovtunenko, 2010).